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Compound of Interest

Compound Name: Tosyl-L-glutamic acid

Cat. No.: B554622 Get Quote

A Technical Guide to the Physical Properties of
Tosyl-L-glutamic Acid
This technical guide provides a detailed overview of the core physical properties of Tosyl-L-
glutamic acid, with a specific focus on its melting point and solubility. The information is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Core Physical and Chemical Properties
Tosyl-L-glutamic acid, also known as N-(p-Tolylsulfonyl)-L-glutamic acid, is a protected form

of the amino acid L-glutamic acid.[1] Its chemical structure incorporates a tosyl group, which

influences its physical and chemical characteristics.

Property Value Reference

CAS Number 4816-80-2 [1][2][3][4]

Molecular Formula C₁₂H₁₅NO₆S [1][2][3][4]

Molecular Weight 301.32 g/mol [1][2][3][4]

Appearance
White to light yellow powder;

Off-white solid
[2][4][5]

Stability Hygroscopic [2][4][5]
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Melting Point
The melting point of Tosyl-L-glutamic acid has been reported across a range, which is

common for chemical compounds and can be influenced by purity and experimental conditions.

Reported Melting Point Reference

131.00 °C

122-137 °C [4][5][6][7]

120.0-130.0 °C [2]

121.0-125.0 °C [2]

The variation in the reported melting point values suggests that the measurement is sensitive

to the crystalline form and purity of the sample.

Solubility
Tosyl-L-glutamic acid is reported to be soluble in specific organic solvents. Quantitative

solubility data is not readily available in the provided search results, but qualitative solubility

has been noted.

Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) Soluble [2][4][5][6]

Methanol Soluble [2][4][5][6]

Experimental Protocols
While specific experimental protocols for determining the physical properties of Tosyl-L-
glutamic acid were not detailed in the search results, standard methodologies are outlined

below.

Melting Point Determination
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A common method for determining the melting point of a solid crystalline substance like Tosyl-
L-glutamic acid is through the use of a melting point apparatus.

Apparatus:

Melting point apparatus (e.g., digital melting point device or Thiele tube)

Capillary tubes

Sample of Tosyl-L-glutamic acid

Mortar and pestle

Procedure:

Sample Preparation: A small amount of dry Tosyl-L-glutamic acid is finely ground using a

mortar and pestle.

Capillary Loading: The powdered sample is packed into a capillary tube to a height of 2-3

mm.

Measurement: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a controlled rate.

Observation: The temperature at which the substance first begins to melt (onset) and the

temperature at which the substance is completely liquid (liquefaction) are recorded. This

range is reported as the melting point.

Solubility Determination
A general protocol for qualitatively assessing the solubility of a compound in various solvents is

as follows.

Apparatus:

Test tubes
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Vortex mixer

Balance

Spatula

Various solvents (e.g., DMSO, Methanol, water, ethanol)

Procedure:

Sample Preparation: A pre-determined amount of Tosyl-L-glutamic acid (e.g., 10 mg) is

weighed and placed into a test tube.

Solvent Addition: A measured volume of the solvent (e.g., 1 mL) is added to the test tube.

Mixing: The mixture is agitated using a vortex mixer for a set period (e.g., 1-2 minutes) to

facilitate dissolution.

Observation: The solution is visually inspected for the presence of undissolved solid.

Classification:

Soluble: No solid particles are visible.

Partially Soluble: Some solid remains, but a significant portion has dissolved.

Insoluble: The solid does not appear to have dissolved.

Visualizations
Workflow for Physical Property Determination
The following diagram illustrates a logical workflow for the experimental determination of the

physical properties of a chemical compound like Tosyl-L-glutamic acid.
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Physical Property Analysis Workflow

Obtain Pure Sample of
Tosyl-L-glutamic Acid

Melting Point Determination Solubility Assessment

Prepare Sample
(Grind and Pack Capillary)

Weigh Sample and
Add Solvent

Heat Sample in
Apparatus and Record Range

Data Compilation and Reporting

Agitate and Observe
for Dissolution

Click to download full resolution via product page

Caption: Workflow for determining the melting point and solubility of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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